Cas no 1018655-70-3 (2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid)

2-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-chlorophenyl group and an acetic acid moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of the chlorophenyl group enhances lipophilicity, while the acetic acid functionality allows for further derivatization or conjugation. The 1,2,4-oxadiazole ring contributes to metabolic stability, making it a valuable intermediate for the synthesis of biologically active molecules. Its well-defined chemical properties and synthetic versatility make it suitable for use in drug discovery and material science applications.
2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid structure
1018655-70-3 structure
Product Name:2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid
CAS No:1018655-70-3
MF:C10H7ClN2O3
MW:238.62718129158
CID:5882658
PubChem ID:28806144
Update Time:2025-05-22

2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid
    • 1,2,4-Oxadiazole-5-acetic acid, 3-(3-chlorophenyl)-
    • AKOS010523079
    • EN300-7436788
    • 1018655-70-3
    • MFCD10035208
    • Inchi: 1S/C10H7ClN2O3/c11-7-3-1-2-6(4-7)10-12-8(16-13-10)5-9(14)15/h1-4H,5H2,(H,14,15)
    • InChI Key: QCFCLKNLNJSWMD-UHFFFAOYSA-N
    • SMILES: O1C(CC(O)=O)=NC(C2=CC=CC(Cl)=C2)=N1

Computed Properties

  • Exact Mass: 238.0145198g/mol
  • Monoisotopic Mass: 238.0145198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Density: 1.460±0.06 g/cm3(Predicted)
  • Boiling Point: 459.5±55.0 °C(Predicted)
  • pka: 3.28±0.10(Predicted)

2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]acetic acid Pricemore >>

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